Cas no 7079-86-9 (Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)-)

• Product Name: Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)-
• CAS No: 7079-86-9
• MF: C₇H₆F₇NO₄
• MW: 301.115666866302
• CID: 581716
• PubChem ID: 268359
• Update Time: 2025-04-19

Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)-
• 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)hexanoic acid
• 7079-86-9
• NSC-108514
• DTXSID60296260
• NS00110863
• NSC108514
• NSC 108514

• Inchi： 1S/C7H6F7NO4/c8-5(9,6(10,11)7(12,13)14)3(1-4(16)17)2-15(18)19/h3H,1-2H2,(H,16,17)
• InChI Key： MMHHDSOESNPFFR-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C[N+](=O)[O-])CC(=O)O)F

Computed Properties

• Exact Mass: 301.01848
• Monoisotopic Mass: 301.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.583
• Boiling Point: 290.1°Cat760mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.37
• PSA: 80.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Nitro fatty acids